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Compound of Interest |

2-(p-Chlorophenyl)-2-
Compound Name:
hydroxyacetamide

CAS No.: 18584-27-5

Cat. No.: B093745

. J

Operational Guide: Safe Disposal and Management of 2-(p-Chlorophenyl)-2-
hydroxyacetamide

Executive Summary & Chemical Profile

2-(p-Chlorophenyl)-2-hydroxyacetamide (often referred to as 4-chloromandelamide) is a
critical intermediate in the synthesis of non-steroidal anti-inflammatory drugs (NSAIDs) and
other pharmaceutical agents.[1][2] Its disposal requires strict adherence to Halogenated
Organic Waste protocols.[1] Improper disposal not only violates EPA/RCRA regulations but can
also damage incinerator scrubbers due to the generation of hydrochloric acid (HCI) during
combustion.

This guide provides a self-validating workflow for the containment, classification, and final
disposal of this compound, ensuring compliance with 40 CFR 261-268.

Chemical Identification Data
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Property Specification

Chemical Name 2-(4-Chlorophenyl)-2-hydroxyacetamide
Functional Class Halogenated Aromatic Amide

Physical State Solid (White to off-white powder)

Skin/Eye Irritant (H315, H319); Toxic

Primary Hazard .
Combustion Products (HCI, NOx)

Halogenated Organic (Do NOT mix with non-
Waste Stream
halogenated solvents)

Safety & Handling (The "Know Before You Throw"
Protocol)

Before initiating disposal, the operator must verify the state of the waste.[1] This compound
poses a risk of inhalation (dust) and contact dermatitis.[1]

o PPE Requirements: Nitrile gloves (double-gloved recommended for solids), lab coat, safety
goggles, and a N95/P100 dust mask if handling dry powder outside a fume hood.[1]

e Incompatibility Alert: Do not mix with strong oxidizers or strong acids.[1] Hydrolysis may vyield
4-chloromandelic acid and ammonium salts.[1]

Waste Characterization & Classification

To ensure downstream compliance, you must characterize the waste correctly at the point of
generation.[1]

Why Classification Matters: This compound contains Chlorine.[1] When incinerated, it produces
acidic gases (HCI).[1]

e Scenario A (Correct): Labeled as "Halogenated."[1][3][4] The disposal facility uses a rotary
kiln with a caustic scrubber to neutralize the acid.

e Scenario B (Incorrect): Labeled as "General Organic." The waste may be routed to a fuel
blending program or an incinerator without adequate scrubbing, leading to equipment
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corrosion and regulatory fines.[1]

RCRA Status (USA)

While 2-(p-Chlorophenyl)-2-hydroxyacetamide is not explicitly P-listed or U-listed, it is
regulated under Land Disposal Restrictions (LDR) for Halogenated Organic Compounds
(HOCs).[1][2] It must be treated via incineration.[1]

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Compound or Spill
Debris)

Use this for expired reagents, reaction precipitates, or contaminated solid media.[1]

Containment: Place the solid material into a clear, chemically resistant plastic bag
(polyethylene).

o Double Bagging: Seal the first bag and place it inside a second bag to prevent outer
contamination.

e Labeling: Attach a hazardous waste tag.
o Must Read: "Hazardous Waste - Solid - Halogenated Organic."[1]
o Constituents: List "2-(p-Chlorophenyl)-2-hydroxyacetamide" explicitly.

o Storage: Place the bagged waste into the satellite accumulation area's dedicated blue-lid
drum (standard color code for solids/halogenated, verify with your local EHS).

Protocol B: Liquid Waste (Mother Liquor/Filtrates)

Use this for reaction solvents containing the dissolved intermediate.[1]

o Segregation: Do NOT pour into the "Non-Halogenated" (e.g., Acetone/Ethanol only) carboy.
[1]

o Container: Use the Halogenated Waste carboy (often red or yellow tagged).[1]
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o Compatibility Check: Ensure the solvent carrier is compatible with the carboy material
(HDPE is standard).[1]

e Logging: Record the approximate concentration of the amide in the waste log. This helps the
disposal contractor calculate the chlorine load.[1]

Emergency Response: Spill Management
Scenario: A 509 bottle drops and shatters on the benchtop.

o Evacuate & Ventilate: Clear the immediate area.[1] If dust is visible, wait 10 minutes for
settling or use a fume hood purge.[1]

o PPE Up: Don respiratory protection (N95 minimum) and double gloves.[1]

e Dry Cleanup (Preferred):
o Cover the spill with a dust suppressant (or wet paper towels) to prevent aerosolization.[1]
o Scoop material using a plastic dustpan or index card.[1]
o Place shards and powder into a wide-mouth waste jar.[1]

o Wet Polish: Wipe the surface with a soap/water solution.[1] Place wipes in the solid waste
bag.[1]

o Disposal: Treat all cleanup materials as Protocol A (Solid Halogenated Waste).[1]

Operational Decision Logic (Workflow)

The following diagram illustrates the critical decision points for segregating this specific
chemical to avoid cross-contamination fees.
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Waste Generation:
2-(p-Chlorophenyl)-2-hydroxyacetamide

Is the Waste Solid or Liquid?

Liquid (Mother Liquor) Solid (Powder/Debris)

Contains Halogenated Solvents
(DCM, Chloroform)?

Double Bag (Polyethylene)

No (e'g' EthanOI) Label: 'Solid Halogenated Organic'

Add to HALOGENATED
Solvent Carboy
(Trace Chlorine contaminates entire batch)

Add to HALOGENATED
Solvent Carboy

Final Disposal:
High-Temp Incineration
(Rotary Kiln w/ Scrubber)

Click to download full resolution via product page

Figure 1: Waste segregation decision tree ensuring all streams containing the chlorophenyl
moiety are routed to halogen-compatible incineration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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